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Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B10819742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of GSK2945 hydrochloride, a selective antagonist

of the nuclear receptor Rev-erbα, with other commonly used Rev-erb modulators. The objective

is to offer a comprehensive overview of their selectivity profiles, supported by available

experimental data, to aid in the selection of the most appropriate chemical tool for research and

drug discovery.

Introduction to Rev-erb Modulators
The nuclear receptors Rev-erbα (NR1D1) and Rev-erbβ (NR1D2) are key components of the

circadian clock, playing a crucial role in regulating gene expression involved in metabolism and

inflammation. Their modulation by small molecules offers a promising therapeutic strategy for a

variety of disorders. This guide focuses on GSK2945 hydrochloride and compares it with the

Rev-erbα agonists GSK4112 and SR9009, and another antagonist, SR8278.

Comparative Selectivity Profile
A critical aspect of a chemical probe's utility is its selectivity. The following table summarizes

the available data on the primary targets and known off-targets of GSK2945 hydrochloride

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10819742#bc-rfq
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#assessing-the-selectivity-profile-of-gsk2945-hydrochloride-a-comparative-guide
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#assessing-the-selectivity-profile-of-gsk2945-hydrochloride-a-comparative-guide
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#assessing-the-selectivity-profile-of-gsk2945-hydrochloride-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and its alternatives.

Compound Type
Primary
Target(s)

Reported
IC50/EC50

Known Off-
Targets/Selecti
vity Profile

GSK2945

hydrochloride
Antagonist

Rev-erbα/REV-

ERBα

EC50: 21.5 µM

(mouse), 20.8

µM (human)

[cite: ]

Comprehensive

selectivity panel

data is not widely

published.

SR8278 Antagonist Rev-erbα

EC50: 0.47 µM

(in a cell-based

reporter assay)

[1]

Poor

pharmacokinetic

properties limit

its use to in vitro

and cell-based

assays.[2]

GSK4112 Agonist Rev-erbα
EC50 = 250

nM[3]

Selective for

Rev-erbα and

Rev-erbβ with no

significant

activity reported

at other nuclear

receptors like

LRH1, SF1,

FXR, ROR, and

LXR.[1]

SR9009 Agonist Rev-erbα/β
EC50 = 710 nM;

Kd = 800 nM

Has been shown

to have Rev-erb-

independent

effects on cell

proliferation and

metabolism,

indicating

potential off-

target activities.

[4][5]
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Note: The lack of a comprehensive, publicly available selectivity panel for GSK2945
hydrochloride is a current limitation in directly comparing its off-target profile with other

modulators. However, its characterization as "highly specific" in initial reports suggests a

favorable selectivity profile.

Signaling Pathway and Mechanism of Action
GSK2945 hydrochloride, as a Rev-erbα antagonist, functions by inhibiting the repressive

activity of the Rev-erbα protein. In its active state, Rev-erbα binds to specific DNA sequences

called Rev-erb Response Elements (ROREs) in the promoter regions of its target genes,

recruiting a corepressor complex that includes NCoR and HDAC3. This leads to chromatin

condensation and transcriptional repression. Antagonists like GSK2945 prevent this

recruitment, leading to the de-repression of Rev-erbα target genes. A key target gene is Bmal1,

a core component of the circadian clock.
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Experimental Workflow for Selectivity Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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